5-bromo-1-(2-hydroxy-2-methylpropyl)pyridin-2(1H)-one

• CAS No.: 1193335-01-1
• Molecular Formula: C9H12BrNO2
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 5-bromo-1-(2-hydroxy-2-methylpropyl)pyridin-2-one
• InChI: InChI=1S/C9H12BrNO2/c1-9(2,13)6-11-5-7(10)3-4-8(11)12/h3-5,13H,6H2,1-2H3
• InChI Key: IDMZCFVZYIPOJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1C=C(C=CC1=O)Br)O

Description

5-bromo-1-(2-hydroxy-2-methylpropyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H12BrNO2 and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromopyridin-2(1H)-one (600 mg, 3.5 mmol), 2,2-dimethyloxirane (750 mg, 10 mmol) and K2CO3 (960 mg, 6.9 mmol) in DMF (3 mL) was heated at 100° C. for 2 hours. The reaction mixture was allowed to cool to room temperature. The reaction mixture was diluted with ethyl acetate (80 mL), washed with water, brine, and dried over MgSO4. The organic layer was filtered and concentrated under reduced pressure. The residue was purified by silica gel chromatography (eluting with 10 to 50% EtOAc/hexane) to give Compound B387a (650 mg, 76% yield). 1H NMR (400 MHz, CHLOROFORM-d) δ 7.50 (d, J=2.6 Hz, 1H), 7.40 (dd, J=9.6, 2.8 Hz, 1H), 6.54 (d, J=9.7 Hz, 1H), 3.99 (s, 2H), 3.57-3.39 (s, 1H), 1.27 (s, 6H).